N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide

• IUPAC Name: N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-14-5-3-6-15(11-14)12-20-17-8-7-16(13-21-17)18(22)19-9-4-10-23-2/h3,5-8,11,13H,4,9-10,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: CIBRFAKAOIJDGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC2=NC=C(C=C2)C(=O)NCCCOC
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide, also known as MPMP, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide works by selectively binding to and modulating the α7 nicotinic acetylcholine receptor. This receptor is involved in the release of neurotransmitters such as acetylcholine, which play a key role in learning and memory. By modulating this receptor, this compound can affect these processes, making it a valuable tool for studying them.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increasing the release of neurotransmitters such as acetylcholine, enhancing synaptic plasticity, and improving learning and memory in animal models. It has also been shown to have potential therapeutic effects in a variety of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows researchers to study the function of this receptor in isolation, without the confounding effects of other receptors. However, there are also limitations to using this compound, including its potential toxicity at high doses and the need for further research to fully understand its effects.

Future Directions

There are many potential future directions for research on N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide, including further studies on its mechanism of action, its potential therapeutic effects in neurological and psychiatric disorders, and its use as a tool for studying the function of the α7 nicotinic acetylcholine receptor. Additionally, there may be potential applications for this compound in other areas of research, such as drug discovery and development. Overall, this compound is a promising compound with many potential applications in scientific research.

Synthesis Methods

N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 3-amino-6-bromopyridine with 3-methylbenzyl chloride, followed by reaction with 3-methoxypropylamine and then with 3-amino-6-bromopyridine-3-carboxylic acid. This method has been optimized for high yield and purity, and the resulting this compound can be used for further research.

Scientific Research Applications

N-(3-methoxypropyl)-6-[(3-methylphenyl)methylamino]pyridine-3-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the role of the α7 nicotinic acetylcholine receptor in the brain. This receptor is involved in a variety of processes, including learning and memory, and this compound has been shown to selectively modulate this receptor, making it a valuable tool for studying its function.